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Compound of Interest

Compound Name: Pyraziflumid

Cat. No.: B610351

For Researchers, Scientists, and Drug Development Professionals

Pyraziflumid, a novel succinate dehydrogenase inhibitor (SDHI) fungicide, has demonstrated
both preventive and curative activity against a range of economically important plant
pathogens.[1] This guide provides a comprehensive evaluation of its dual modes of action,
supported by available experimental data, to assist researchers and professionals in the
development and application of advanced fungal control strategies.

Mechanism of Action: Targeting Fungal Respiration

Pyraziflumid belongs to the pyrazine carboxamide chemical group and functions by inhibiting
the succinate dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain of fungi.
This disruption of the tricarboxylic acid (TCA) cycle and electron transport chain effectively
halts cellular respiration and energy production, leading to the inhibition of fungal growth and
development. As an SDHI fungicide, Pyraziflumid is classified under FRAC (Fungicide
Resistance Action Committee) Group 7.

Signaling Pathway of Pyraziflumid's Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pyraziflumid: A Comparative Analysis of Curative and
Preventive Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610351#evaluating-the-curative-versus-preventive-
activity-of-pyraziflumid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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